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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15522960

These application notes provide detailed information on the dosing and administration of
ABBV-467, a selective MCL-1 inhibitor, for preclinical research in Severe Combined
Immunodeficient/Beige (SCID/bg) mouse models. The protocols are intended for researchers,
scientists, and drug development professionals investigating the efficacy of ABBV-467 in
hematological malignancies.

Mechanism of Action

ABBV-467 is a potent and selective inhibitor of the anti-apoptotic protein Myeloid Cell
Leukemia 1 (MCL-1).[1][2] MCL-1 is a member of the B-cell ymphoma 2 (Bcl-2) family of
proteins and is crucial for the survival of various cancer cells by preventing apoptosis.[1][3] By
binding to MCL-1, ABBV-467 blocks its interaction with pro-apoptotic proteins, leading to the
induction of apoptosis in cancer cells that are dependent on MCL-1 for survival.[1][4] Preclinical
studies have demonstrated that ABBV-467 can induce tumor regression in xenograft models of
multiple myeloma and acute myeloid leukemia.[4][5]

Signaling Pathway of ABBV-467
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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